Cas no 1331301-65-5 ({[(2H-1,3-benzodioxol-5-yl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate)

• Product Name: {[(2H-1,3-benzodioxol-5-yl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate
• CAS No: 1331301-65-5
• MF: C₂₀H₂₁NO₆
• MW: 371.38384604454
• CID: 5324624
• Update Time: 2025-08-02

{[(2H-1,3-benzodioxol-5-yl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-[(1,3-benzodioxol-5-ylmethyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate
• [2-(1,3-benzodioxol-5-ylmethylamino)-2-oxoethyl] 2-(4-ethoxyphenyl)acetate
• {[(2H-1,3-benzodioxol-5-yl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate
• STL194434
• 2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl 2-(4-ethoxyphenyl)acetate

• Inchi： 1S/C20H21NO6/c1-2-24-16-6-3-14(4-7-16)10-20(23)25-12-19(22)21-11-15-5-8-17-18(9-15)27-13-26-17/h3-9H,2,10-13H2,1H3,(H,21,22)
• InChI Key： VRTGWNWILJIHCI-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)CNC(COC(CC1C=CC(=CC=1)OCC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 491
• XLogP3: 2.7
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on {[(2H-1,3-benzodioxol-5-yl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate

Introduction to the Compound {[(2H-1,3-benzodioxol-5-yl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate (CAS No. 1331301-65-5)

The compound [(2H-1,3-benzodioxol-5-yl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate, identified by its CAS number 1331301-65-5, is a molecule of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of organic molecules that exhibit a variety of biological activities, making it a subject of extensive research and development. The structural features of this compound, particularly its aromatic and heterocyclic components, contribute to its unique chemical properties and potential applications in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The benzodioxole moiety, present in the molecular structure of this compound, is known for its role in several pharmacological activities. Specifically, benzodioxole derivatives have been studied for their potential as antimicrobial, anti-inflammatory, and even antitumor agents. The presence of the carbamoyl group and the ester functionality further enhances the compound's versatility, allowing for diverse interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of the benzodioxol-5-yl group and the ethoxyphenyl moiety creates a scaffold that can be modified to optimize pharmacokinetic and pharmacodynamic properties. This flexibility has made it a valuable candidate for further investigation in both academic and industrial settings. Researchers have been particularly interested in exploring its interactions with enzymes and receptors involved in metabolic pathways, which could lead to new therapeutic strategies.

Recent studies have highlighted the importance of understanding the molecular mechanisms underlying the biological activity of such compounds. Computational modeling and high-throughput screening have been instrumental in identifying promising derivatives of this molecule. These approaches have allowed scientists to predict how modifications to the structure might affect its biological activity, providing a rational basis for designing new analogs with improved properties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. The use of these methods not only simplifies the synthetic route but also enhances scalability, which is crucial for industrial applications.

In addition to its synthetic significance, this compound has shown promise in preclinical studies. Initial experiments have demonstrated its ability to interact with specific biological targets, leading to effects that could be relevant in treating various conditions. For instance, its ability to modulate enzyme activity has been observed in vitro, suggesting potential therapeutic benefits in contexts where enzyme inhibition is desirable.

The pharmacological profile of this compound is further enriched by its solubility characteristics. Being relatively soluble in both water and organic solvents makes it amenable to various formulation strategies, enhancing its potential for clinical use. This property is particularly important for drug delivery systems, where compatibility with different matrices is essential for efficacy.

As research continues to uncover new applications for this compound, collaboration between chemists, biologists, and pharmacologists becomes increasingly important. Integrating knowledge from multiple disciplines allows for a more comprehensive understanding of its potential uses. This interdisciplinary approach is key to translating laboratory findings into tangible benefits for patients.

The regulatory landscape also plays a critical role in advancing the development of such compounds. Compliance with guidelines set by agencies like the FDA and EMA ensures that any future therapeutic applications are safe and effective. This regulatory framework provides a structured path for bringing new drugs to market while maintaining high standards of quality and safety.

In conclusion, {[(2H-1,3-benzodioxol-5-yl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate (CAS No. 1331301-65-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in ongoing drug discovery efforts. As research progresses, this compound holds great potential for contributing to new therapeutic strategies across various medical fields.